3-(benzylthio)-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-benzylsulfanyl-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C15H13N3S/c1-3-7-13(8-4-1)11-19-15-17-16-12-18(15)14-9-5-2-6-10-14/h1-10,12H,11H2
• InChI Key: IGYQIJQOFOGLLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=CN2C3=CC=CC=C3
• Molecular Formula: C15H13N3S
• Molecular Weight: 267.4 g/mol

Description

3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazoles. It is commonly used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to a decrease in the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
Studies have shown that 3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole has several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of microorganisms. It has also been shown to have neuroprotective effects and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole in lab experiments is its unique properties and potential applications. It is also relatively easy to synthesize and has a high purity. However, one of the limitations of using this compound is its potential toxicity and side effects. Therefore, caution must be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for the use of 3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole in scientific research. One potential direction is its use as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another potential direction is its use as a potential antimicrobial agent against drug-resistant microorganisms. Additionally, further studies can be conducted to investigate the potential anticancer properties of this compound and its mechanism of action.

Scientific Research Applications

3-(Benzylthio)-4-phenyl-4H-1,2,4-triazole has been extensively used in scientific research due to its potential applications in various fields. It has been studied as a potential anticancer agent, antimicrobial agent, and antifungal agent. It has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.